Cas no 2580243-70-3 (tert-butyl 2-oxa-5-azaspiro3.4octane-8-carboxylate)

tert-butyl 2-oxa-5-azaspiro3.4octane-8-carboxylate structure
2580243-70-3 structure
Product Name:tert-butyl 2-oxa-5-azaspiro3.4octane-8-carboxylate
CAS No:2580243-70-3
MF:C11H19NO3
MW:213.273463487625
CID:5662714
PubChem ID:165889249
Update Time:2023-11-27

tert-butyl 2-oxa-5-azaspiro3.4octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2580243-70-3
    • tert-butyl 2-oxa-5-azaspiro[3.4]octane-8-carboxylate
    • EN300-27727907
    • tert-butyl 2-oxa-5-azaspiro3.4octane-8-carboxylate
    • Inchi: 1S/C11H19NO3/c1-10(2,3)15-9(13)8-4-5-12-11(8)6-14-7-11/h8,12H,4-7H2,1-3H3
    • InChI Key: JKCRMVJBCWSFGQ-UHFFFAOYSA-N
    • SMILES: O1CC2(C1)C(C(=O)OC(C)(C)C)CCN2

Computed Properties

  • Exact Mass: 213.13649347g/mol
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 47.6Ų

tert-butyl 2-oxa-5-azaspiro3.4octane-8-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27727907-0.05g
tert-butyl 2-oxa-5-azaspiro[3.4]octane-8-carboxylate
2580243-70-3 95.0%
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$1549.0 2025-03-19
Enamine
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Enamine
EN300-27727907-1.0g
tert-butyl 2-oxa-5-azaspiro[3.4]octane-8-carboxylate
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Enamine
EN300-27727907-2.5g
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2580243-70-3 95.0%
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Enamine
EN300-27727907-5.0g
tert-butyl 2-oxa-5-azaspiro[3.4]octane-8-carboxylate
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Enamine
EN300-27727907-10.0g
tert-butyl 2-oxa-5-azaspiro[3.4]octane-8-carboxylate
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Enamine
EN300-27727907-1g
tert-butyl 2-oxa-5-azaspiro[3.4]octane-8-carboxylate
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$1844.0 2023-09-10
Enamine
EN300-27727907-5g
tert-butyl 2-oxa-5-azaspiro[3.4]octane-8-carboxylate
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tert-butyl 2-oxa-5-azaspiro3.4octane-8-carboxylate Related Literature

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